Cas no 1806487-62-6 (Ethanone, 2-bromo-1-(6-fluoro-2-methyl-3-nitrophenyl)-)

• Product Name: Ethanone, 2-bromo-1-(6-fluoro-2-methyl-3-nitrophenyl)-
• CAS No: 1806487-62-6
• MF: C₉H₇BrFNO₃
• MW: 276.059185266495
• CID: 5181906
• Update Time: 2026-03-05

Ethanone, 2-bromo-1-(6-fluoro-2-methyl-3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(6-fluoro-2-methyl-3-nitrophenyl)-

• Inchi： 1S/C9H7BrFNO3/c1-5-7(12(14)15)3-2-6(11)9(5)8(13)4-10/h2-3H,4H2,1H3
• InChI Key： XODARKJGMJXTQG-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(F)C=CC([N+]([O-])=O)=C1C)CBr

Additional information on Ethanone, 2-bromo-1-(6-fluoro-2-methyl-3-nitrophenyl)-

Ethanone, 2-bromo-1-(6-fluoro-2-methyl-3-nitrophenyl)- (CAS No. 1806487-62-6): A Comprehensive Overview in Modern Chemical Biology

Ethanone, 2-bromo-1-(6-fluoro-2-methyl-3-nitrophenyl)-, identified by its CAS number 1806487-62-6, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic ketone exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and fluoro substituents, coupled with a nitro group, imparts distinct reactivity and functional properties that have garnered considerable attention from synthetic chemists and biologists alike.

The compound's molecular structure consists of a central two-carbon ketone backbone (Ethanone) substituted with a bromine atom at the second carbon and a phenyl ring at the first carbon. This phenyl ring is further modified with a fluoro atom at the sixth position and a methyl group at the second position, as well as a nitro group at the third position. This intricate arrangement of functional groups makes Ethanone, 2-bromo-1-(6-fluoro-2-methyl-3-nitrophenyl)- a versatile building block for designing novel pharmacophores.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The fluoro substituent in this compound not only contributes to its lipophilicity but also influences its interactions with biological targets. For instance, fluorine atoms can modulate the electronic properties of adjacent functional groups, thereby affecting the compound's binding affinity and selectivity.

The bromine atom present in the molecule serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in pharmaceutical synthesis to construct complex molecular architectures from simpler precursors. The nitro group, while primarily serving as a directing group in metal-catalyzed reductions to afford amine derivatives, also contributes to the overall electronic landscape of the molecule.

Recent studies have highlighted the potential of Ethanone, 2-bromo-1-(6-fluoro-2-methyl-3-nitrophenyl)- as a precursor in the development of novel therapeutic agents. Its structural features suggest applications in areas such as anti-inflammatory, anticancer, and antimicrobial drug discovery. For example, fluorinated aromatic compounds have shown promise in modulating enzyme activity by selectively interacting with specific amino acid residues in protein binding pockets.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include halogenation, nitration, and fluorination reactions, followed by bromination at the desired position. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions allow for precise control over regioselectivity and yield optimization.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways, making them attractive targets for drug development. The combination of bromine and fluoro substituents in Ethanone, 2-bromo-1-(6-fluoro-2-methyl-3-nitrophenyl)- provides an ideal scaffold for designing molecules that can selectively inhibit aberrant kinase activity associated with various diseases.

Another area where this compound has shown promise is in the development of fluorescent probes for biological imaging. The presence of both electron-withdrawing (nitro) and electron-donating (fluoro) groups can influence the photophysical properties of the molecule, making it suitable for use as a fluorescent marker in cellular assays. Such probes are invaluable tools for studying dynamic biological processes at the molecular level.

The growing body of research on fluorinated aromatic compounds underscores their importance in modern chemical biology. The unique structural features of Ethanone, 2-bromo-1-(6-fluoro-2-methyl-3-nitrophenyl)-, characterized by its combination of bromine and fluoro substituents on an aromatic ring modified with a nitro group, make it a compelling candidate for further exploration.

In conclusion, Ethanone, 2-bromo-1-(6-fluoro-2-methyl-3-nitrophenyl)- (CAS No. 1806487-62-6) represents a significant advancement in synthetic chemistry with potential applications across multiple disciplines. Its structural complexity and functional diversity offer opportunities for innovation in drug discovery and biological research. As our understanding of fluorinated aromatic compounds continues to evolve, so too will their role in addressing some of humanity's most pressing health challenges.